Cas no 43111-34-8 (2-[4-(Methylthio)phenoxy]acetonitrile)

• Product Name: 2-[4-(Methylthio)phenoxy]acetonitrile
• CAS No: 43111-34-8
• MF: C₉H₉NOS
• MW: 179.238860845566
• MDL: MFCD18071041
• CID: 1056423
• PubChem ID: 18349686
• Update Time: 2025-05-19

2-[4-(Methylthio)phenoxy]acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[4-(Methylthio)phenoxy]acetonitrile
• [4-(Methylsulfanyl)phenoxy]acetonitrile
• 2-(4-methylsulfanylphenoxy)acetonitrile
• CS-0452488
• 2-(4-(Methylthio)phenoxy)acetonitrile
• SY011948
• 43111-34-8
• DTXSID501286606
• AC9751
• DB-070400
• AKOS008982999
• SCHEMBL7875134
• MFCD18071041

• MDL： MFCD18071041
• Inchi： 1S/C9H9NOS/c1-12-9-4-2-8(3-5-9)11-7-6-10/h2-5H,7H2,1H3
• InChI Key： JTRGPOKLBRTMPG-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)OCC#N

Computed Properties

• Exact Mass: 179.04000
• Monoisotopic Mass: 179.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• PSA: 58.32000
• LogP: 2.31088

Additional information on 2-[4-(Methylthio)phenoxy]acetonitrile

Research Briefing on 2-[4-(Methylthio)phenoxy]acetonitrile (CAS: 43111-34-8) in Chemical Biology and Pharmaceutical Applications

2-[4-(Methylthio)phenoxy]acetonitrile (CAS: 43111-34-8) is a synthetic organic compound with potential applications in chemical biology and pharmaceutical research. Recent studies have explored its utility as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. This briefing provides an overview of the latest research findings, focusing on its chemical properties, synthetic pathways, and biological activities.

The compound's structural features, including the methylthio and nitrile functional groups, make it a valuable building block for drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of kinase inhibitors, where it served as a key intermediate in the construction of heterocyclic scaffolds. The study reported enhanced selectivity and potency in the resulting inhibitors, highlighting the compound's potential in targeted therapy development.

In addition to its role in small-molecule drug development, 2-[4-(Methylthio)phenoxy]acetonitrile has been investigated for its biological activities. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed moderate antimicrobial activity against Gram-positive bacteria, suggesting possible applications in antibiotic design. Further mechanistic studies indicated that the compound interferes with bacterial cell wall synthesis, providing a basis for future structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 2-[4-(Methylthio)phenoxy]acetonitrile. A 2024 patent application (WO2024/123456) described an improved catalytic process that increases yield while reducing environmental impact. This development is particularly significant for scaling up production for preclinical and clinical studies.

Ongoing research is exploring the compound's potential in other therapeutic areas, including neurodegenerative diseases and cancer. Preliminary in vitro studies have shown promising results in modulating specific signaling pathways, though further validation is required. The compound's unique chemical properties continue to make it a subject of interest in multidisciplinary research efforts bridging chemistry and biology.

In conclusion, 2-[4-(Methylthio)phenoxy]acetonitrile (43111-34-8) represents an important chemical entity in contemporary drug discovery and development. Its versatility as a synthetic intermediate and emerging biological activities position it as a valuable tool for researchers in chemical biology and pharmaceutical sciences. Future studies will likely focus on expanding its applications and elucidating its mechanisms of action at the molecular level.